Cas no 134480-42-5 (4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine)

• Product name: 4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine
• CAS No: 134480-42-5
• MF: C₁₁H₁₇NS
• MW: 195.32438
• CID: 1243153
• PubChem ID: 2058447

4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine
• 4-[2-(2-methylpropylsulfanyl)ethyl]pyridine
• 134480-42-5
• Pyridine, 4-(2-((2-methylpropyl)thio)ethyl)-
• BRN 4841300
• CBDivE_000487
• SCHEMBL14255772
• 4-(2-((2-Methylpropyl)thio)ethyl)pyridine
• AKOS024353259
• DTXSID20158739

• Inchi： InChI=1S/C11H17NS/c1-10(2)9-13-8-5-11-3-6-12-7-4-11/h3-4,6-7,10H,5,8-9H2,1-2H3
• InChI Key： NOCABUAKIJAWEH-UHFFFAOYSA-N
• SMILES： CC(C)CSCCC1=CC=NC=C1

Computed Properties

• Exact Mass: 195.10831
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 12.89